2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane

• IUPAC Name: [4-methoxy-3-(methoxymethyl)phenyl]-(8-methyl-2,8-diazaspiro[4.5]decan-2-yl)methanone
• InChI: InChI=1S/C19H28N2O3/c1-20-9-6-19(7-10-20)8-11-21(14-19)18(22)15-4-5-17(24-3)16(12-15)13-23-2/h4-5,12H,6-11,13-14H2,1-3H3
• InChI Key: LOWXDWOQUZWZEP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)CCN(C2)C(=O)C3=CC(=C(C=C3)OC)COC
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane, also known as MMDB, is a chemical compound that belongs to the class of spirocyclic compounds. It has been extensively studied for its potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane is not yet fully understood. However, it is believed to act as a partial agonist at certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT2A receptor. This suggests that 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane may have both dopaminergic and serotonergic effects in the brain.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane can have a range of biochemical and physiological effects in the body. It has been shown to increase levels of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. Additionally, 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane has been shown to have anxiolytic and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane in scientific research is its high affinity for certain receptors in the brain. This makes it a promising candidate for the development of new drugs for the treatment of various neurological disorders. However, one limitation of using 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane. One potential area of study is the development of new drugs based on the chemical structure of 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane. Additionally, further studies are needed to fully understand the mechanism of action of 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane and its potential therapeutic effects in the body. Finally, more research is needed to determine the safety and toxicity of 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane, particularly in relation to its potential use in humans.
In conclusion, 2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane is a promising compound for scientific research due to its unique chemical properties and potential applications in the development of new drugs for the treatment of various neurological disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic effects, as well as its safety and toxicity.

Scientific Research Applications

2-[4-methoxy-3-(methoxymethyl)benzoyl]-8-methyl-2,8-diazaspiro[4.5]decane has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have a high affinity for certain receptors in the brain, making it a promising candidate for the development of new drugs for the treatment of various neurological disorders.